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Compound of Interest

Compound Name: 2,2-Dimethylbutane-1-sulfonamide

Cat. No.: B1422896

In-depth Technical Guide: 2,2-Dimethylbutane-1-
sulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Dimethylbutane-1-
sulfonamide, including its chemical properties and the broader context of the sulfonamide
class of compounds in therapeutic applications. Due to the limited publicly available data
specific to 2,2-Dimethylbutane-1-sulfonamide, this document also summarizes the general
synthesis, biological significance, and therapeutic applications of sulfonamides to provide a
framework for its potential relevance in research and drug development.

Core Chemical Properties of 2,2-Dimethylbutane-1-
sulfonamide

Quantitative data for 2,2-Dimethylbutane-1-sulfonamide is summarized in the table below.
This information is foundational for any experimental work, including solubility testing,
formulation, and analytical method development.
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Property Value Reference
Molecular Formula CeH1sNO2S [1]
Molecular Weight 165.26 g/mol [1]
CAS Number 1566355-58-5 [1]

The Sulfonamide Functional Group: A Cornerstone
in Medicinal Chemistry

While specific biological data for 2,2-Dimethylbutane-1-sulfonamide is not extensively
documented in publicly accessible literature, the sulfonamide moiety is of great importance in
medicine. Sulfonamides were the first class of synthetic antimicrobial agents and continue to
be a vital scaffold in drug discovery.[2][3]

The biological activities of sulfonamide-containing compounds are diverse and well-
documented, including:

o Antimicrobial: Effective against a broad spectrum of Gram-positive and Gram-negative
bacteria.[4][5] They act by inhibiting dihydropteroate synthetase, an enzyme crucial for folic
acid synthesis in bacteria.[5][6]

» Anticancer: Certain sulfonamides have shown potential in cancer therapy by inhibiting
enzymes like carbonic anhydrase or through other mechanisms that disrupt cancer cell
growth.[1][2][7]

e Anti-inflammatory: Used in the management of inflammatory conditions.[7]

« Antiviral, Antidiabetic, and Diuretic Properties: The versatility of the sulfonamide scaffold has
led to its incorporation in drugs for a wide range of diseases.[1][2][3]

Given this context, 2,2-Dimethylbutane-1-sulfonamide can be considered a building block for
the synthesis of novel therapeutic agents.
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Experimental Protocols: General Synthesis of
Sulfonamides

No specific synthesis protocol for 2,2-Dimethylbutane-1-sulfonamide was found in the

reviewed literature. However, a common and well-established method for synthesizing

sulfonamides involves the reaction of a sulfonyl chloride with a primary or secondary amine.[8]

[9]

General Protocol for Sulfonamide Synthesis:

Dissolution: The desired sulfonyl chloride is dissolved in a suitable aprotic solvent, such as
dichloromethane.

Addition of Amine: The corresponding amine (in this case, the amine precursor to the 2,2-
dimethylbutane moiety) is added to the solution.

Base Addition: A base, such as triethylamine or pyridine, is introduced to the reaction mixture
to neutralize the hydrochloric acid byproduct.

Reaction: The mixture is stirred at room temperature or heated as necessary to drive the
reaction to completion.

Work-up: The reaction mixture is typically washed with a dilute acid solution, a saturated
solution of sodium bicarbonate, and brine.

Purification: The crude product is purified using techniques such as recrystallization or
column chromatography to yield the final sulfonamide.

Logical Workflow and Pathway Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the study and

application of sulfonamides.
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General Sulfonamide Synthesis Workflow
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Caption: General workflow for the synthesis of sulfonamides.

Potential Roles of Sulfonamides in Drug Discovery
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Caption: Conceptual pathways for sulfonamide-based drug discovery.

Conclusion

2,2-Dimethylbutane-1-sulfonamide, with its defined molecular formula and weight, serves as
a potential starting point for chemical synthesis endeavors. While specific experimental and
biological data for this compound are not readily available, the extensive history and broad
therapeutic applications of the sulfonamide class of compounds provide a strong rationale for
its investigation. Researchers and drug development professionals can leverage the well-
established synthetic routes and the diverse biological activities associated with sulfonamides
to explore the potential of 2,2-Dimethylbutane-1-sulfonamide and its derivatives as novel
therapeutic agents. Future research is warranted to elucidate the specific biological profile of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of 2,2-Dimethylbutane-1-
sulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422896#molecular-weight-and-formula-of-2-2-
dimethylbutane-1-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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